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Compound of Interest

Compound Name:
Methyl 4-

(Dimethylamino)benzoate-D4

Cat. No.: B13445417 Get Quote

Essential Safety and Handling Guide for Methyl
4-(Dimethylamino)benzoate-D4
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl 4-(Dimethylamino)benzoate-D4 in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and maintain laboratory integrity.

Hazard Identification and Immediate Precautions
Methyl 4-(Dimethylamino)benzoate-D4 and its non-deuterated counterpart are associated

with several hazards. Immediate precautions are necessary to mitigate risks.

Primary Hazards: Causes skin irritation and serious eye irritation. May cause respiratory

irritation.

Potential Hazards: Similar compounds can be harmful if swallowed and may pose a risk to

fertility or an unborn child.

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.

Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek immediate

medical attention.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Methyl 4-
(Dimethylamino)benzoate-D4 to prevent exposure.

Protection Type Specificatio Standard

Eye/Face Protection
Chemical safety goggles or

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or other protective clothing to

prevent skin exposure.[2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

dust is generated.[1][2]

Operational and Handling Protocol
Adherence to a strict operational protocol is crucial for safety and to maintain the integrity of the

experiment.

Step 1: Preparation

Ensure the work area is a well-ventilated chemical fume hood.[2]
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Verify that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary equipment and reagents before handling the compound.

Don all required PPE as specified in the table above.

Step 2: Handling the Compound

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in dust, fumes, gas, mist, vapors, or spray.

Weigh and transfer the compound within the chemical fume hood to minimize exposure.

Keep the container tightly closed when not in use.

Step 3: Storage

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent contamination and degradation.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these emergency procedures.

Small Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable container for disposal.

Large Spills:

Evacuate the area immediately.
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Alert laboratory personnel and the safety officer.

Prevent the spill from entering drains.

Follow institutional emergency response protocols.

Disposal Plan
Proper disposal of Methyl 4-(Dimethylamino)benzoate-D4 and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: The waste is considered chemical waste.

Container Disposal: Do not reuse empty containers. Dispose of them in accordance with

approved waste disposal practices.

Disposal Method: All waste materials should be disposed of through a licensed waste

disposal company. Follow all local, state, and federal regulations for chemical waste

disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for the non-deuterated form, Methyl 4-

(Dimethylamino)benzoate. This data is provided as a reference, and slight variations may exist

for the deuterated compound.

Property Value Source

Molecular Formula C10H13NO2 PubChem

Molecular Weight 179.22 g/mol PubChem

Melting Point 62 - 65 °C Fisher Scientific

Appearance Off-white solid Fisher Scientific

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling Methyl 4-
(Dimethylamino)benzoate-D4 safely.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 4-(Dimethylamino)benzoate-D4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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